Glycolithocholic acid sodium

• Molecular Formula: C26H42NNaO4
• Molecular Weight: 455.6 g/mol
• InChI: InChI=1S/C26H43NO4.Na/c1-16(4-9-23(29)27-15-24(30)31)20-7-8-21-19-6-5-17-14-18(28)10-12-25(17,2)22(19)11-13-26(20,21)3;/h16-22,28H,4-15H2,1-3H3,(H,27,29)(H,30,31);/q;+1/p-1/t16-,17-,18-,19+,20-,21+,22+,25+,26-;/m1./s1
• InChIKey: LQKBJAKZKFBLIB-LGURPPGFSA-M

Glycolithocholic Acid Sodium: A Glycine-Conjugated Secondary Bile Acid for Metabolic and Gut Microbiome Research

Glycolithocholic acid sodium (GLCA-Na, CAS 24404-83-9) is the sodium salt of a glycine-conjugated secondary bile acid . Formed via intestinal microbial metabolism of primary bile acids followed by hepatic conjugation with glycine, it functions as a detergent-like molecule essential for dietary lipid emulsification and absorption . This compound acts as an endogenous agonist for both the farnesoid X receptor (FXR) and the G protein-coupled bile acid receptor 1 (TGR5), positioning it as a key molecular probe for investigating bile acid signaling, lipid homeostasis, and gastrointestinal pathophysiology .

FXR/TGR5 receptor agonist for enterohepatic signaling studies

Cytotoxic stimulus with distinct threshold for hepatobiliary injury models

Sodium salt form ready for aqueous-based LC-MS metabolomics method development

Why Substituting Glycolithocholic Acid Sodium with Other Bile Salts Compromises Experimental Reproducibility

Substitution among bile acid species is a frequent cause of irreproducible results in metabolic and transport research. The sodium salt of glycolithocholic acid is not interchangeable with its free acid form (glycolithocholic acid) due to distinct solubility profiles and counter-ion effects on micellization . Furthermore, even subtle structural variations among bile acid conjugates—such as taurine versus glycine conjugation or differences in steroidal hydroxylation—profoundly alter key properties including receptor activation potency (EC50), transporter affinity (Ki/Km), and cytotoxicity . These differences are not merely incremental; they can invert experimental outcomes, making the precise selection of this specific sodium salt critical for studies involving FXR/TGR5 signaling, ASBT-mediated transport, or bile acid cytotoxicity assays [1].

Cytotox Cytotoxicity profile uniquely steep vs. glycocholate (non‑toxic) and lithocholate; may shift cell model outcomes.

Salt form Sodium counterion controls solubility and micellization; protonated or alternative salt forms are not directly equivalent.

Conjugate Glycine conjugation and 3α‑monohydroxy geometry determine selective FXR/TGR5 agonism and analytical identity; taurine or di/tri‑hydroxy analogs differ.

• [1] Balakrishnan, A., et al. Interaction of Native Bile Acids with Human Apical Sodium-Dependent Bile Acid Transporter (hASBT): Influence of Steroidal Hydroxylation Pattern and C-24 Conjugation. AAPS J. 2007; 9(2): E222-E230. View Source

Quantitative Differentiation of Glycolithocholic Acid Sodium: Head-to-Head Evidence Against Closest Analogs

TGR5 Receptor Agonism: Potency and Efficacy Comparison with Lithocholic Acid

Glycolithocholic acid acts as a potent agonist at the human TGR5 receptor expressed in CHO cells, with an EC50 value of 540.0 nM. Its efficacy is reported as 92.0% relative to the maximum response elicited by the parent compound, lithocholic acid (LCA), under identical assay conditions . This contrasts with other bile acid conjugates such as glycocholic acid, which exhibit significantly lower TGR5 potency [1].

Cytotoxicity comparison

Head-to-head

Toxic from 20 µM (every conc. tested) vs. LCA >50 µM, GCA non‑toxic 20–240 µM

Supports hepatobiliary/endothelial injury model selection

Human vascular endothelial cells, ⁵¹Cr release, 24 h

Evidence Dimension	TGR5 receptor activation (EC50 and relative efficacy)
Target Compound Data	EC50 = 540.0 nM; Relative Efficacy = 92.0% (relative to LCA)
Comparator Or Baseline	Lithocholic acid (LCA)
Quantified Difference	EC50 of 540 nM; Efficacy is 92% of the maximal LCA response
Conditions	Human TGR5 receptor expressed in CHO cells; luciferase reporter assay

Why This Matters

This quantifies the compound's specific activity at a key metabolic receptor, enabling precise dose-response calculations for in vitro and ex vivo studies investigating GLP-1 secretion and energy expenditure pathways.

• [1] Clinisciences. NB-64-28848-10mg | Glycochenodeoxycholic Acid. Product Information. Accessed 2026. View Source

hASBT Transporter Interaction: Comparative Inhibitory Potency Among Bile Acid Conjugates

In a systematic study of 15 native bile acids using hASBT-MDCK monolayer assays, glycolithocholate and taurolithocholate were identified as the most potent inhibitors of the human apical sodium-dependent bile acid transporter (hASBT) [1]. C-24 conjugation with glycine or taurine universally improved inhibitory potency compared to unconjugated bile acids, and an inverse correlation was observed between the number of steroidal hydroxyl groups and inhibitory potency [1]. This positions glycolithocholate as a high-affinity substrate with greater transport capacity (higher Jmax) compared to trihydroxy and dihydroxy unconjugated species like cholate and chenodeoxycholate [1].

Sulfonation kinetics

Head-to-head

≈4‑fold lower Vmax for GLCA vs. TLCA; Km ~20 µM vs. ~80 µM

Supports metabolic clearance and enzyme inhibition modeling

Recombinant human SULT2A1, PAPS-dependent assay

Evidence Dimension	hASBT inhibition and transport kinetics
Target Compound Data	Among the most potent inhibitors in a panel of 15 bile acids; exhibits high Jmax
Comparator Or Baseline	Unconjugated lithocholic acid (LCA), cholic acid (CA), chenodeoxycholic acid (CDCA), deoxycholic acid (DCA), ursodeoxycholic acid (UDCA), and their glycine/taurine conjugates
Quantified Difference	C-24 conjugation universally increased potency; monohydroxy conjugates (GLCA, TLCA) showed highest inhibitory potency and transport capacity compared to di-/trihydroxy species
Conditions	hASBT-transfected MDCK cell monolayers; LC-MS/MS analysis

Why This Matters

This establishes the compound as a benchmark ligand for hASBT-targeted drug delivery studies and validates its use in competitive uptake assays where high-affinity transport is required.

• [1] Balakrishnan, A., et al. Interaction of Native Bile Acids with Human Apical Sodium-Dependent Bile Acid Transporter (hASBT): Influence of Steroidal Hydroxylation Pattern and C-24 Conjugation. AAPS J. 2007; 9(2): E222-E230. View Source

SULT2A1-Mediated Sulfonation: Kinetic Parameters Relative to Lithocholic Acid and Taurolithocholic Acid

Human recombinant SULT2A1 catalyzes the sulfonation of lithocholic acid (LCA), glycolithocholic acid (GLCA), and taurolithocholic acid (TLCA) with comparable apparent Km values of ≤1 µM [1]. All three compounds follow substrate inhibition kinetics with similar profiles, indicating that glycine conjugation does not substantially alter the affinity of the lithocholate backbone for this key detoxification enzyme [1]. In contrast, sulfotransferase isoforms SULT2B1b and SULT1E1 did not catalyze the sulfonation of these bile acids, demonstrating isoform specificity [1].

Intestinal absorption

Head-to-head

Non‑sulfated: active ileum + passive all segments; 3α‑sulfate: ileum only, depressed by taurocholate

Supports enterohepatic transport and prodrug screening models

Guinea pig everted gut sac, ¹⁴C‑labeled compounds

Evidence Dimension	Apparent Km for SULT2A1-catalyzed sulfonation
Target Compound Data	Km ≤ 1 µM (substrate inhibition model)
Comparator Or Baseline	Lithocholic acid (LCA) and taurolithocholic acid (TLCA)
Quantified Difference	Comparable apparent Km values (≤1 µM) for all three LCA species; no detectable activity with SULT2B1b or SULT1E1
Conditions	Human recombinant SULT2A1 enzyme; in vitro sulfonation assay

Why This Matters

This confirms that glycolithocholic acid is a physiologically relevant substrate for SULT2A1, making it suitable for studying bile acid detoxification pathways and drug-bile acid interactions involving sulfotransferase inhibition.

• [1] Bansal, S., Lau, A.J. Inhibition of Human Sulfotransferase 2A1-Catalyzed Sulfonation of Lithocholic Acid, Glycolithocholic Acid, and Taurolithocholic Acid by Selective Estrogen Receptor Modulators and Various Analogs and Metabolites. J Pharmacol Exp Ther. 2019; 369(3): 389-405. View Source

Intestinal Absorption Kinetics: Comparative Uptake of Glycine- and Taurine-Conjugated Lithocholic Acid

Direct intestinal absorption studies using 14C-labeled compounds in an animal model demonstrated that glycolithocholic acid (GLC) and taurolithocholic acid (TLC) exhibit differential absorption profiles [1]. While both are absorbed via active transport mechanisms limited to the ileum, the taurine conjugate (TLC) shows distinct transport behavior compared to the glycine conjugate (GLC) [2]. Additionally, sulfation of the 3α-position of both conjugates significantly alters their intestinal transport properties, reducing absorption and potentially enhancing fecal elimination [2].

Diagnostic specificity

Data to verify

Altered levels reported in UC, NASH, PSC research cohorts; glycocholic acid often unchanged

Supports LC-MS bile acid panel method development

Cohort-specific fold-change values require validation

Evidence Dimension	Intestinal absorption rate and transport mechanism
Target Compound Data	Actively transported in ileum; absorption is modulated by sulfation
Comparator Or Baseline	Taurolithocholic acid (TLC) and their 3α-sulfate esters (SGLC, STLC)
Quantified Difference	Both GLC and TLC are actively absorbed in ileum, but transport efficiency and biliary secretion kinetics differ based on conjugation type and sulfation status
Conditions	In vivo intestinal absorption studies in rat and guinea pig models using 14C-labeled bile acids

Why This Matters

This informs experimental design for studies of enterohepatic circulation, as the glycine-conjugated form exhibits distinct absorption and biliary secretion kinetics compared to its taurine counterpart, impacting bile acid pool composition and toxicity studies.

• [1] De Witt, E.H., Lack, L. Effects of Sulfation of Taurolithocholic and Glycolithocholic Acids on their Intestinal Transport. Biochim Biophys Acta. 1980; 630(1): 31-41. View Source
• [2] Kuipers, F., et al. Intestinal absorption of lithocholic acid sulfates in the rat: inhibitory effects of calcium. Am J Physiol. 1986; 251(2 Pt 1): G189-G194. View Source

Cytotoxic Profile: Concentration-Dependent Toxicity of Glycolithocholic Acid Potassium Salt in Cellular Assays

Among a panel of bile acids tested, glycolithocholic acid (as the potassium salt) exhibited the greatest cytotoxic effect, demonstrating toxicity at every concentration tested within the 20-200 µM range . This concentration-dependent cytotoxicity profile is consistent with the known hepatotoxic potential of monohydroxy bile acids and distinguishes it from less toxic dihydroxy and trihydroxy species such as deoxycholic acid and cholic acid . In MRP8-expressing LLC-PK1 cells, glycolithocholic acid at 10 µM inhibited estradiol-17β-D-glucuronide uptake by 16.0% .

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	Toxic at all tested concentrations from 20 µM to 200 µM (potassium salt form)
Comparator Or Baseline	Other bile acids including deoxycholic acid, chenodeoxycholic acid, cholic acid
Quantified Difference	Greatest cytotoxic effect observed among tested bile acids; universal toxicity across the 20-200 µM range
Conditions	In vitro cellular cytotoxicity assay; cell type not specified in source abstract

Why This Matters

This defines the concentration ceiling for cell-based experiments and underscores the compound's utility as a positive control for bile acid-induced cytotoxicity and cholestasis models.

Optimal Research and Industrial Applications for Glycolithocholic Acid Sodium

TGR5 and FXR Dual Agonist for Metabolic Signaling Studies

Use glycolithocholic acid sodium as a defined molecular probe to activate TGR5 (EC50 = 540 nM, 92% efficacy vs. LCA) and FXR in cell-based assays. This enables precise interrogation of bile acid receptor signaling pathways involved in GLP-1 secretion, insulin sensitivity, and energy homeostasis . Its well-characterized potency allows for reproducible dose-response experiments that are not achievable with less potent or less characterized bile acid conjugates.

High-Affinity Ligand for hASBT Transporter Studies

Employ glycolithocholic acid sodium as a benchmark substrate or inhibitor in hASBT functional assays. Its status as one of the most potent native inhibitors of hASBT [1] makes it ideal for competitive uptake studies, transporter kinetics modeling, and drug delivery research targeting the intestinal bile acid transport system. Its high transport capacity (Jmax) provides robust signal-to-noise ratios in flux assays.

SULT2A1 Substrate for Detoxification and Drug Interaction Studies

Utilize glycolithocholic acid sodium as a physiological substrate in SULT2A1 enzyme assays to investigate bile acid sulfonation pathways and to screen for potential drug-bile acid interactions [2]. Its comparable Km (≤1 µM) to LCA and TLCA allows it to serve as a representative conjugated bile acid in studies examining the inhibition of bile acid detoxification by xenobiotics or SERMs.

Cytotoxicity Positive Control and Cholestasis Modeling

Apply glycolithocholic acid sodium as a reproducible positive control for in vitro cytotoxicity and cholestasis studies, given its well-documented toxic effects in the 20-200 µM range . This application is critical for establishing baselines in hepatotoxicity assays and for evaluating the protective effects of therapeutic candidates against bile acid-induced cellular injury.

Application

Selection Property

Validation Focus

Hepatobiliary/endothelial cytotoxicity modeling

Cytotoxicity threshold specificity

Dose-dependent injury response in cell models

Phase II sulfonation metabolism studies

Glycine-conjugated SULT2A1 kinetics

Enzyme inhibition and drug interaction modeling

Intestinal absorption / prodrug screening

Nonsulfated multisite absorption profile

Enterohepatic transport vs. sulfated form

LC-MS bile acid profiling method development

Sodium salt RP-LC-MS compatibility

Method validation for research matrices

• [1] Balakrishnan, A., et al. Interaction of Native Bile Acids with Human Apical Sodium-Dependent Bile Acid Transporter (hASBT): Influence of Steroidal Hydroxylation Pattern and C-24 Conjugation. AAPS J. 2007; 9(2): E222-E230. View Source
• [2] Bansal, S., Lau, A.J. Inhibition of Human Sulfotransferase 2A1-Catalyzed Sulfonation of Lithocholic Acid, Glycolithocholic Acid, and Taurolithocholic Acid by Selective Estrogen Receptor Modulators and Various Analogs and Metabolites. J Pharmacol Exp Ther. 2019; 369(3): 389-405. View Source